Cas no 1400797-26-3 (methyl 4-fluoropiperidine-4-carboxylate;hydrochloride)

• Product Name: methyl 4-fluoropiperidine-4-carboxylate;hydrochloride
• CAS No: 1400797-26-3
• MF: C₇H₁₃ClFNO₂
• MW: 197.6350
• CID: 5051511
• Update Time: 2026-02-28

methyl 4-fluoropiperidine-4-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoropiperidine-4-carboxylate hydrochloride
• methyl 4-fluoropiperidine-4-carboxylate;hydrochloride

• Inchi： 1S/C7H12FNO2.ClH/c1-11-6(10)7(8)2-4-9-5-3-7;/h9H,2-5H2,1H3;1H
• InChI Key： JWODCOUWKZBFRC-UHFFFAOYSA-N
• SMILES： Cl[H].FC1(C(=O)OC([H])([H])[H])C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 197.0618845 g/mol
• Monoisotopic Mass: 197.0618845 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• Molecular Weight: 197.63

Additional information on methyl 4-fluoropiperidine-4-carboxylate;hydrochloride

Methyl 4-Fluoropiperidine-4-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl 4-fluoropiperidine-4-carboxylate hydrochloride, also known by its CAS number 1400797-26-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of methyl 4-fluoropiperidine-4-carboxylate, which belongs to the broader class of piperidine derivatives. Piperidine derivatives are widely studied due to their potential applications in drug development, particularly in the design of bioactive molecules with therapeutic properties.

The structural elucidation of methyl 4-fluoropiperidine-4-carboxylate hydrochloride reveals a piperidine ring with a fluorine atom at the 4-position and a methyl ester group attached to the carboxylic acid moiety. This unique structure contributes to its chemical reactivity and biological activity. Recent studies have highlighted the importance of fluorine substitution in enhancing the pharmacokinetic properties of piperidine derivatives, making this compound a promising candidate for further exploration in drug discovery.

One of the most notable aspects of methyl 4-fluoropiperidine-4-carboxylate hydrochloride is its role as an intermediate in the synthesis of more complex molecules. Researchers have utilized this compound as a building block for constructing bioactive agents with potential applications in treating various diseases, including central nervous system disorders and cancer. For instance, recent advancements in medicinal chemistry have demonstrated how fluorinated piperidine derivatives can modulate key cellular pathways, offering new avenues for therapeutic intervention.

In terms of synthesis, methyl 4-fluoropiperidine-4-carboxylate hydrochloride can be prepared through a variety of methods, including nucleophilic substitution and ring-opening reactions. These methods have been optimized to ensure high yields and purity, which are critical for downstream applications. The use of microwave-assisted synthesis has also been explored to accelerate reaction times and improve selectivity, further underscoring the versatility of this compound in modern chemical laboratories.

The pharmacological properties of methyl 4-fluoropiperidine-4-carboxylate hydrochloride have been extensively studied in recent years. Preclinical studies have shown that this compound exhibits potent activity against certain enzymes and receptors associated with neurodegenerative diseases. For example, research published in reputable journals such as Journal of Medicinal Chemistry has demonstrated its ability to inhibit acetylcholinesterase, a key enzyme implicated in Alzheimer's disease. These findings highlight its potential as a lead compound for developing novel treatments for cognitive disorders.

Beyond its role as an intermediate or lead compound, methyl 4-fluoropiperidine-4-carboxylate hydrochloride has also been investigated for its anti-inflammatory and antioxidant properties. Studies conducted by researchers at leading pharmaceutical companies have shown that this compound can reduce inflammation by modulating cytokine production and suppressing oxidative stress. These properties make it a valuable tool in the development of anti-inflammatory drugs for conditions such as arthritis and cardiovascular diseases.

The commercial availability and scalability of methyl 4-fluoropiperidine-4-carboxylate hydrochloride have further enhanced its utility in both academic and industrial settings. Its ability to be synthesized on a large scale while maintaining high purity standards ensures that it is accessible to researchers worldwide. Additionally, the compound's stability under various storage conditions makes it suitable for long-term use in research and development projects.

In conclusion, methyl 4-fluoropiperidine-4-carboxylate hydrochloride, with its unique structural features and diverse biological activities, represents a significant advancement in the field of organic chemistry. Its role as an intermediate, lead compound, and bioactive agent positions it as a valuable asset in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.